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Compound of Interest

Compound Name: Angiostat

Cat. No.: B1168228

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical information for the handling and
disposal of Ovalicin, a potent angiogenesis inhibitor. The following procedural guidance is
intended to ensure the safe and effective use of this compound in a laboratory setting.

Personal Protective Equipment (PPE) and Handling

Given that "Angiostat" is identified as Ovalicin (CAS 121938-23-6), a potent angiogenesis
inhibitor, it is imperative to handle this compound with appropriate caution to minimize
exposure. The following personal protective equipment is recommended for all procedures
involving Ovalicin in solid or solution form.
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PPE Category Item Specification Rationale

Prevents skin contact
with the compound.
) Double-gloving
_ o Double-gloving _
Hand Protection Nitrile Gloves provides an extra

recommended. o
layer of protection in
case of a breach in

the outer glove.

i Protects eyes from
Safety Glasses with )
splashes or airborne

Eye Protection Side Shields or ANSI Z87.1 certified. )
particles of the
Goggles
compound.
Prevents
Body Protection Laboratory Coat Fully buttoned. contamination of

personal clothing.

Recommended when

) handling the solid
) i N95 Respirator or
Respiratory Protection high NIOSH-approved. compound to prevent
igher
J inhalation of airborne

particles.

Handling Procedures:

e Ventilation: Handle Ovalicin in a well-ventilated area, preferably within a chemical fume
hood, especially when working with the solid form or preparing stock solutions.

e Avoid Dust Formation: When working with powdered Ovalicin, handle it carefully to avoid
generating dust.

e Personal Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in
areas where Ovalicin is handled. Wash hands thoroughly after handling.

Emergency Procedures

First Aid Measures:
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Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen. Seek

medical attention.

o Skin Contact: In case of skin contact, immediately wash the affected area with soap and
plenty of water for at least 15 minutes. Remove contaminated clothing. Seek medical
attention if irritation persists.

o Eye Contact: In case of eye contact, rinse immediately with plenty of water for at least 15
minutes, holding the eyelids open. Remove contact lenses if present and easy to do.
Continue rinsing. Seek immediate medical attention.

 Ingestion: If swallowed, do NOT induce vomiting. Never give anything by mouth to an
unconscious person. Rinse mouth with water. Seek immediate medical attention.

Spill Response:

o Small Spills (Solid): Gently sweep up the material, avoiding dust generation. Place in a
sealed, labeled container for disposal.

o Small Spills (Liquid): Absorb with an inert material (e.g., sand, vermiculite) and place in a
sealed, labeled container for disposal.

o Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.

Contain the spill and follow the procedures for small spills. Prevent the material from entering

drains or waterways.

Disposal Plan

All waste materials contaminated with Ovalicin should be treated as hazardous chemical waste.

» Solid Waste: Collect solid Ovalicin waste and any contaminated consumables (e.g., weigh
boats, pipette tips) in a clearly labeled, sealed container.

» Liquid Waste: Collect liquid waste containing Ovalicin in a clearly labeled, sealed, and leak-
proof container.

» Disposal Route: Dispose of all Ovalicin waste in accordance with local, state, and federal
regulations for hazardous chemical waste. Consult your institution's Environmental Health
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and Safety (EHS) department for specific guidelines.

Mechanism of Action and Experimental Workflow

Ovalicin is a potent, irreversible inhibitor of Methionine Aminopeptidase 2 (MetAP2).[1][2][3][4]
[5][6][7] This enzyme is crucial for the post-translational processing of proteins by cleaving the
N-terminal methionine. Inhibition of MetAP2 in endothelial cells leads to cell cycle arrest and
the suppression of proliferation, thereby inhibiting angiogenesis.[1][2][4][5][6]

Signaling Pathway of Ovalicin Action
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Caption: Mechanism of action of Ovalicin in inhibiting angiogenesis.

Experimental Protocol: In Vitro Angiogenesis Assay
(Tube Formation)

This protocol outlines a common method to assess the anti-angiogenic effects of Ovalicin using
an in vitro tube formation assay with Human Umbilical Vein Endothelial Cells (HUVECS).

e Preparation of Matrigel:
o Thaw Matrigel on ice overnight at 4°C.
o Pipette 50 uL of Matrigel into each well of a pre-chilled 96-well plate.
o Incubate the plate at 37°C for 30-60 minutes to allow the Matrigel to solidify.
o Cell Seeding and Treatment:
o Harvest HUVECs and resuspend them in complete endothelial cell growth medium.
o Seed 1 x 10 HUVECSs into each Matrigel-coated well.

o Treat the cells with varying concentrations of Ovalicin (e.g., 0.1, 1, 10, 100 nM) or a
vehicle control (e.g., DMSO).

e Incubation and Visualization:
o Incubate the plate at 37°C in a humidified atmosphere with 5% CO2 for 4-18 hours.
o Monitor the formation of capillary-like structures (tubes) using a microscope.
o Capture images of the tube networks in each well.

e Quantification:
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o Quantify the extent of tube formation by measuring parameters such as total tube length,
number of junctions, and number of loops using image analysis software (e.g., ImageJ
with the Angiogenesis Analyzer plugin).

» Data Analysis:

o Compare the quantitative data from the Ovalicin-treated groups to the vehicle control to
determine the dose-dependent inhibitory effect on tube formation.
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Caption: Workflow for an in vitro tube formation assay with Ovalicin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Ovalicin ("Angiostat")]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1168228#personal-protective-equipment-for-
handling-angiostat]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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